1. Home
  2. Product
  3. Reference Standards
  4. N-Desbutyl-N-(2-ethylhexyl) Bumetanide
N-Desbutyl-N-(2-ethylhexyl) Bumetanide N-Desbutyl-N-(2-ethylhexyl) Bumetanide
Brand Name: Vulcanchem
CAS No.: 153012-65-8
VCID: VC0133672
InChI: InChI=1S/C21H28N2O5S/c1-3-5-9-15(4-2)14-23-18-12-16(21(24)25)13-19(29(22,26)27)20(18)28-17-10-7-6-8-11-17/h6-8,10-13,15,23H,3-5,9,14H2,1-2H3,(H,24,25)(H2,22,26,27)
SMILES: CCCCC(CC)CNC1=C(C(=CC(=C1)C(=O)O)S(=O)(=O)N)OC2=CC=CC=C2
Molecular Formula: C21H28N2O5S
Molecular Weight: 420.524

N-Desbutyl-N-(2-ethylhexyl) Bumetanide

CAS No.: 153012-65-8

Reference Standards

VCID: VC0133672

Molecular Formula: C21H28N2O5S

Molecular Weight: 420.524

N-Desbutyl-N-(2-ethylhexyl) Bumetanide - 153012-65-8

CAS No. 153012-65-8
Product Name N-Desbutyl-N-(2-ethylhexyl) Bumetanide
Molecular Formula C21H28N2O5S
Molecular Weight 420.524
IUPAC Name 3-(2-ethylhexylamino)-4-phenoxy-5-sulfamoylbenzoic acid
Standard InChI InChI=1S/C21H28N2O5S/c1-3-5-9-15(4-2)14-23-18-12-16(21(24)25)13-19(29(22,26)27)20(18)28-17-10-7-6-8-11-17/h6-8,10-13,15,23H,3-5,9,14H2,1-2H3,(H,24,25)(H2,22,26,27)
Standard InChIKey MDNHIMFOFVKGQA-UHFFFAOYSA-N
SMILES CCCCC(CC)CNC1=C(C(=CC(=C1)C(=O)O)S(=O)(=O)N)OC2=CC=CC=C2
Synonyms 3-(Aminosulfonyl)-5-[(2-ethylhexyl)amino]-4-phenoxybenzoic Acid; PF 2825;
PubChem Compound 71315622
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19